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Compound of Interest

Compound Name: Selenium tetrafluoride

Cat. No.: B082031

Selenium Tetrafluoride: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of selenium tetrafluoride
(SeF4), a versatile and potent fluorinating agent. This document details its chemical identifiers,
experimental protocols for its synthesis and application, and critical safety information for its
handling and disposal.

Core Chemical Identifiers

Selenium tetrafluoride is a colorless liquid at room temperature that readily reacts with water.
[1][2] It is a valuable reagent in organic synthesis, particularly for the fluorination of alcohols,
carboxylic acids, and carbonyl compounds.[1][2]

Below is a summary of the key chemical identifiers for selenium tetrafluoride:
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Identifier Value Reference
CAS Number 13465-66-2 [3]
PubChem CID 123311 [3]
InChl INChl=1S/F4Se/c1-5(2,3)4 [3]
InChiKey PMOBWAXBGUSOPS- -
UHFFFAOYSA-N
SMILES F--INVALID-LINK--(F)F [3]
Molecular Formula FaSe [3]
Molecular Weight 154.96 g/mol [3]

Logical Relationship of Chemical Identifiers

The following diagram illustrates the hierarchical relationship between the fundamental

chemical identifiers of selenium tetrafluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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